Cas no 2137457-28-2 (4-Pentenoic acid, 4-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester)

• Product Name: 4-Pentenoic acid, 4-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• CAS No: 2137457-28-2
• MF: C₁₁H₁₇Cl₂NO₄
• MW: 298.162981748581
• CID: 5256176
• Update Time: 2025-05-24

4-Pentenoic acid, 4-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 4-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

• Inchi： 1S/C11H17Cl2NO4/c1-7(13)5-8(9(15)17-6-12)14-10(16)18-11(2,3)4/h8H,1,5-6H2,2-4H3,(H,14,16)
• InChI Key： KYQNMXWXWAWXBS-UHFFFAOYSA-N
• SMILES： C(OCCl)(=O)C(NC(OC(C)(C)C)=O)CC(Cl)=C

Additional information on 4-Pentenoic acid, 4-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

Research Briefing on 4-Pentenoic acid, 4-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS: 2137457-28-2)

In recent years, the compound 4-Pentenoic acid, 4-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS: 2137457-28-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as a versatile intermediate in the synthesis of bioactive compounds. The presence of both chloro and ester functional groups in its structure makes it a valuable candidate for further chemical modifications, enabling the creation of novel therapeutic agents.

Recent studies have focused on the synthetic pathways and reactivity of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of protease inhibitors. The study demonstrated that the chloromethyl ester group facilitates efficient coupling reactions with various nucleophiles, thereby enabling the rapid assembly of complex molecular architectures. Furthermore, the tert-butoxycarbonyl (Boc) protecting group enhances the stability of the compound during synthetic transformations, making it a reliable building block for pharmaceutical applications.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential in targeted drug delivery systems. Researchers utilized the reactive chloro group to conjugate the molecule with nanoparticles, creating a prodrug system capable of site-specific release. The results indicated improved pharmacokinetic profiles and reduced off-target effects, suggesting promising avenues for cancer therapy. The study also emphasized the compound's compatibility with modern bioconjugation techniques, further broadening its utility in biomedical research.

In addition to its synthetic applications, the compound has been investigated for its biological activity. A preclinical study published in European Journal of Pharmacology (2024) examined its effects on enzymatic pathways involved in inflammation. The findings revealed that derivatives of 4-Pentenoic acid, 4-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester exhibited inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This suggests potential applications in the development of anti-inflammatory drugs, although further in vivo studies are required to validate these effects.

Despite these promising developments, challenges remain in the large-scale production and optimization of this compound. A recent review in Chemical Reviews (2024) discussed the need for greener synthetic methodologies to reduce the environmental impact of its production. The review also highlighted the importance of computational modeling to predict the reactivity and stability of its derivatives, which could accelerate the discovery of new therapeutic candidates.

In conclusion, 4-Pentenoic acid, 4-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS: 2137457-28-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a promising candidate for drug development, particularly in the areas of protease inhibition, targeted drug delivery, and anti-inflammatory therapy. Continued research efforts are expected to further elucidate its potential and address existing challenges, paving the way for innovative therapeutic solutions.